Metabolic Stability Advantage of 8-Fluoro Substitution
The introduction of a fluorine atom at the 8-position of the quinazoline ring is a well-documented strategy to improve metabolic stability by blocking oxidative metabolism. In vitro hepatocyte studies on structurally related 2-fluoroquinazoline-based EGFR imaging agents reported negligible metabolism, establishing a class-level expectation of improved stability over non-fluorinated analogs [1]. The target compound provides this 8-fluoro substituent pre-installed on the 6,7-dimethoxy scaffold, enabling direct access to metabolically stabilized derivatives without post-synthetic fluorination . The non-fluorinated comparator 2,4-dichloro-6,7-dimethoxyquinazoline (CAS 27631-29-4) lacks this stability-enhancing feature, potentially leading to higher metabolic clearance in derived compounds.
| Evidence Dimension | Metabolic stability (in vitro hepatocyte metabolism) |
|---|---|
| Target Compound Data | Not directly measured; 2-fluoroquinazoline analog (EGFR imaging agent) showed no metabolism in hepatocyte study |
| Comparator Or Baseline | Non-fluorinated 6,7-dimethoxyquinazoline analog (CAS 27631-29-4): metabolic stability data not reported in comparable assays; expected to be susceptible to oxidative metabolism at the 8-position |
| Quantified Difference | Qualitative difference: Fluorinated analog metabolically stable vs. non-fluorinated analog expected to undergo metabolism. Quantitative data limited to cross-study inference. |
| Conditions | In vitro human hepatocyte assay (for 2-fluoroquinazoline analog); class-level inference for 8-fluoro derivatives. |
Why This Matters
Pre-installation of the 8-fluoro group eliminates the need for late-stage fluorination, which can be low-yielding and require harsh conditions, thereby reducing synthetic step count and improving overall yield for drug discovery programs targeting metabolically stable kinase inhibitors.
- [1] INIS Repository Search. A radiometric binding assay using an iodine-125 labeled quinazoline was ... The 2-fluoro quinazoline was not metabolized in an in vitro hepatocyte study. View Source
